![molecular formula C9H8BrN B3196805 4-(Bromomethyl)-2-methylbenzonitrile CAS No. 1001055-64-6](/img/structure/B3196805.png)
4-(Bromomethyl)-2-methylbenzonitrile
Overview
Description
4-(Bromomethyl)-2-methylbenzonitrile , also known as alpha-Bromo-p-toluic acid , is a chemical compound with the empirical formula C₈H₇BrO₂ . It is a white crystalline solid that plays a significant role in organic synthesis and pharmaceutical research .
Synthesis Analysis
The synthesis of this compound involves introducing a bromomethyl group onto a methylbenzonitrile scaffold. Various methods exist for its preparation, including the use of N-bromosuccinimide (NBS) as a brominating agent. The reaction typically occurs in a solvent such as chlorobenzene . The product obtained in the first step (4-bromomethylbenzoic acid) is not lachrymatory, unlike most benzyl halides .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromomethyl group and a cyano group. The bromine atom is attached to the carbon adjacent to the benzene ring. The compound’s 3D structure can be visualized using molecular modeling tools .
Scientific Research Applications
Experimental and Theoretical Spectroscopic Investigations
4-(Bromomethyl)-2-methylbenzonitrile has been the subject of experimental and theoretical studies focusing on its electronic structure, vibrational properties, and other characteristics using Density Functional Theory (DFT). These investigations have involved recording FTIR and FT-Raman spectra in the liquid phase and have led to detailed calculations of the molecule's ground state geometry and vibrational frequencies (Shajikumar & Raman, 2018).
Synthesis and Crystal Structure Analysis
This compound has been used in synthesizing new compounds, such as 4-[(2H-Tetrazol-2-yl)methyl]benzonitrile. This synthesis involves a reaction with 2H-tetrazole and explores the compound's crystal structure, highlighting the orientation of the planar tetrazole ring and the methylbenzonitrile moiety (Xing & Qu, 2008).
Surface Modification Applications
The compound has been utilized in synthesizing derivatives like 4-Trichlorsilylmethylbenzonitril for surface modification of materials like tin dioxide. This research presents a method starting from 4-(bromomethyl)benzonitrile and explores its applications in modifying surface properties (Grüniger & Calzaferri, 1979).
Exploration in Heterocyclic Chemistry
This compound has been a starting material in the synthesis of complex heterocyclic systems. An example is the synthesis of benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines, indicating its versatility in organic synthesis and the development of new chemical entities (Yagodkina-Yakovenko et al., 2018).
Thermochemical Benchmarking
This compound has also been studied for its thermochemical properties. Research has been conducted to understand its gas-phase enthalpies of formation, vaporization enthalpies, and the interactions between its functional groups. Such studies are essential for understanding its physical and chemical behavior under various conditions (Zaitseva et al., 2015).
Mechanism of Action
Target of Action
It is known that bromomethyl compounds are often used in the suzuki–miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process, which is widely applied in organic synthesis .
Mode of Action
The mode of action of 4-(Bromomethyl)-2-methylbenzonitrile is likely related to its role in the Suzuki–Miyaura cross-coupling reaction . In this reaction, the bromomethyl group acts as an electrophile, reacting with a boron reagent (the nucleophile) in the presence of a palladium catalyst . The bromine atom in the bromomethyl group is replaced by the organoboron reagent, forming a new carbon–carbon bond .
Biochemical Pathways
The suzuki–miyaura cross-coupling reaction, in which this compound participates, is a key step in the synthesis of many complex organic molecules . These molecules can be involved in various biochemical pathways, depending on their structure and function.
Pharmacokinetics
The safety data sheet for this compound indicates that it may cause severe skin burns, eye damage, and respiratory sensitization . These hazards suggest that the compound can be absorbed through the skin and respiratory tract, and possibly also through the eyes .
Result of Action
The result of the action of this compound is the formation of a new carbon–carbon bond in the Suzuki–Miyaura cross-coupling reaction . This reaction is a key step in the synthesis of many complex organic molecules, which can have various molecular and cellular effects depending on their structure and function .
Properties
IUPAC Name |
4-(bromomethyl)-2-methylbenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN/c1-7-4-8(5-10)2-3-9(7)6-11/h2-4H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGLCJUZLNDBRMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CBr)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1001055-64-6 | |
Record name | 4-(bromomethyl)-2-methylbenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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